Cas no 2229521-59-7 (1,1-difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine
• CAS No: 2229521-59-7
• MF: C₁₃H₁₆F₂N₂
• MW: 238.276350021362
• CID: 5982680
• PubChem ID: 165632358
• Update Time: 2025-11-07

1,1-difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine
• EN300-1940173
• 2229521-59-7

• Inchi： 1S/C13H16F2N2/c1-13(16,12(14)15)8-9-4-3-5-11-10(9)6-7-17(11)2/h3-7,12H,8,16H2,1-2H3
• InChI Key： LDUMQWAREUSTFG-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1=CC=CC2=C1C=CN2C)N)F

Computed Properties

• Exact Mass: 238.12815484g/mol
• Monoisotopic Mass: 238.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31Ų

Additional information on 1,1-difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine

Research Brief on 1,1-difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine (CAS: 2229521-59-7)

1,1-Difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine (CAS: 2229521-59-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and indole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1,1-difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine involves a multi-step process that ensures high yield and purity. Key steps include the introduction of the difluoromethyl group and the subsequent coupling with the indole scaffold. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Recent optimizations in the synthetic route have improved scalability, making it feasible for larger-scale production and further preclinical studies.

Pharmacological evaluations of 1,1-difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine have revealed its affinity for serotonin receptors, particularly the 5-HT2A subtype. In vitro assays demonstrate its potent agonist activity, with notable selectivity over other receptor subtypes. These findings suggest potential applications in neuropsychiatric disorders, such as depression and anxiety, where modulation of serotonin signaling is a key therapeutic strategy. Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic profiles, including good blood-brain barrier penetration and sustained plasma levels.

Mechanistic studies have further elucidated the compound's mode of action. Molecular docking simulations indicate that 1,1-difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine binds to the orthosteric site of the 5-HT2A receptor, stabilizing an active conformation that enhances downstream signaling. This interaction is facilitated by the compound's unique structural features, including the difluoromethyl group, which contributes to binding affinity and metabolic stability. These insights provide a foundation for the design of derivatives with improved efficacy and safety profiles.

Despite these promising results, challenges remain in the development of 1,1-difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine as a therapeutic agent. Issues such as potential off-target effects and long-term safety need to be addressed through comprehensive toxicology studies. Furthermore, the compound's metabolic pathways and potential drug-drug interactions require detailed investigation to ensure clinical viability. Ongoing research aims to tackle these challenges while exploring additional therapeutic indications, such as pain management and neurodegenerative diseases.

In conclusion, 1,1-difluoro-2-methyl-3-(1-methyl-1H-indol-4-yl)propan-2-amine represents a promising candidate in the realm of CNS-targeted therapeutics. Its unique chemical structure, combined with robust pharmacological activity, positions it as a valuable tool for both basic research and drug development. Future studies will be critical in translating these preclinical findings into clinical applications, potentially offering new treatment options for patients with neuropsychiatric and neurological conditions.